Cas no 175874-61-0 (1H-Imidazole-2,5-dicarboxylicacid)
1H-Imidazole-2,5-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative featuring an imidazole core with carboxyl groups at the 2- and 5-positions. This compound serves as a versatile building block in organic synthesis, particularly in the preparation of coordination polymers, metal-organic frameworks (MOFs), and functionalized imidazole derivatives. Its bifunctional carboxylic acid groups enable chelation with metal ions, facilitating applications in catalysis and material science. The rigid imidazole backbone contributes to thermal and chemical stability, making it suitable for high-performance materials. Additionally, its reactivity allows for further derivatization, supporting its use in pharmaceuticals and agrochemicals. The compound is typically supplied in high purity to ensure consistent performance in research and industrial applications.
175874-61-0 structure
Product name:1H-Imidazole-2,5-dicarboxylicacid
1H-Imidazole-2,5-dicarboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2,5-dicarboxylicacid
- 1H-imidazole-2,4-dicarboxylic acid
- 1H-Imidazole-2,4-dicarboxylicacid(9CI)
- 175874-61-0
- imidazoledicarboxylic acid
- 1H-imidazole-2,5-dicarboxylic acid
- 1H-IMIDAZOLE-2,4-DICARBOXYLICACID
- SCHEMBL87944
- SCHEMBL8306045
-
- Inchi： InChI=1S/C5H4N2O4/c8-4(9)2-1-6-3(7-2)5(10)11/h1H,(H,6,7)(H,8,9)(H,10,11)
- InChI Key： ZUUNZDIGHGJBAR-UHFFFAOYSA-N
- SMILES： N1C(C(O)=O)=CN=C1C(O)=O
Computed Properties
- Exact Mass: 156.01712
- Monoisotopic Mass: 156.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.28
1H-Imidazole-2,5-dicarboxylicacid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510940-1g |
1H-Imidazole-2,4-dicarboxylicacid |
175874-61-0 | 97% | 1g |
$539 | 2023-01-02 |
1H-Imidazole-2,5-dicarboxylicacid Related Literature
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Ian H. Godtliebsen,Ove Christiansen Phys. Chem. Chem. Phys., 2013,15, 10035-10048
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Jiaxin Li,Jinkai Xu,Linbo Yan,Changsheng Lu,Hong Yan Dalton Trans., 2021,50, 8029-8035
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5. A bulky silyl shift-directed synthesis of a silyl-linked amidinate-amidine and its Zr(iv) complex†Hong-Bo Tong,Min Li,Sheng-Di Bai,Shi-Fang Yuan,Jian-Bin Chao,Shuping Huang,Dian-Sheng Liu Dalton Trans., 2011,40, 4236-4241
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